Cas no 893774-02-2 (4-amino-3-benzyl-N-(furan-2-yl)methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide)

• Product Name: 4-amino-3-benzyl-N-(furan-2-yl)methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide
• CAS No: 893774-02-2
• MF: C₁₆H₁₅N₃O₂S₂
• MW: 345.439200639725
• CID: 5439779
• PubChem ID: 5311832
• Update Time: 2025-10-22

4-amino-3-benzyl-N-(furan-2-yl)methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-benzyl-N-(furan-2-ylmethyl)-2-sulfanylidene-1,3-thiazole-5-carboxamide
• 4-amino-3-benzyl-N-[(furan-2-yl)methyl]-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide
• VU0514880-1
• AKOS000347707
• 4-amino-3-benzyl-N-(furan-2-ylmethyl)-2-thioxo-2,3-dihydrothiazole-5-carboxamide
• 893774-02-2
• F3222-4087
• 4-amino-3-benzyl-N-(furan-2-yl)methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide

• Inchi： 1S/C16H15N3O2S2/c17-14-13(15(20)18-9-12-7-4-8-21-12)23-16(22)19(14)10-11-5-2-1-3-6-11/h1-8H,9-10,17H2,(H,18,20)
• InChI Key： WTJSNPIXHNETPS-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(NCC1=CC=CO1)=O)N)CC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 345.06056908g/mol
• Monoisotopic Mass: 345.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 129Ų

Additional information on 4-amino-3-benzyl-N-(furan-2-yl)methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide

4-Amino-3-Benzyl-N-(Furan-2-Yl)Methyl-2-Sulfanylidene-2,3-Dihydro-1,3-Thiazole-5-Carboxamide (CAS No 893774-02-2)

The compound 4-amino-3-benzyl-N-(furan-2-yl)methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide (CAS No 893774-02-2) is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activity. Recent studies have highlighted its potential as a novel therapeutic agent in the treatment of various diseases, including cancer and bacterial infections.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of the sulfanylidene group at position 2 and the amino group at position 4 contributes to its reactivity and selectivity in various chemical reactions. The benzyl group attached to position 3 enhances the molecule's lipophilicity, which is crucial for its bioavailability in biological systems.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its stereochemistry and electronic properties. For instance, the furan moiety at position N has been shown to exhibit strong electron-donating effects, which can significantly influence the molecule's redox properties.

In terms of applications, this compound has demonstrated potent anti-proliferative activity against various cancer cell lines in vitro. Its ability to inhibit key enzymes involved in cell signaling pathways makes it a promising candidate for anti-cancer drug development. Additionally, preliminary studies suggest that it may also exhibit antibacterial activity against multidrug-resistant pathogens, highlighting its potential as a broad-spectrum antimicrobial agent.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. Researchers have optimized the reaction conditions to achieve high yields and excellent purity levels. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

Despite its promising properties, further studies are required to fully understand its mechanism of action and safety profile. Preclinical trials are currently underway to evaluate its efficacy and toxicity in animal models. If successful, this compound could pave the way for the development of a new class of therapeutic agents with enhanced specificity and reduced side effects.

In conclusion, CAS No 893774-02-2 represents a cutting-edge advancement in organic chemistry with significant implications for drug discovery and materials science. Its unique structural features and versatile functional groups make it an attractive candidate for further exploration in both academic and industrial settings.